Cas no 14274-30-7 (Hexanenitrile, 4-oxo-)

Hexanenitrile, 4-oxo- structure
Hexanenitrile, 4-oxo- structure
Product Name:Hexanenitrile, 4-oxo-
CAS No:14274-30-7
MF:C6H9NO
MW:111.141761541367
CID:180395
PubChem ID:9793723
Update Time:2025-04-19

Hexanenitrile, 4-oxo- Chemical and Physical Properties

Names and Identifiers

    • Hexanenitrile, 4-oxo-
    • CYANO-PENTANONE
    • 2-oxohexanenitrile
    • Cyanopentanone
    • 3-AMINO-1-N-FMOC-PIPERIDINEHYDROCHLORIDE
    • AKOS007929914
    • 3-oxohexanenitrile
    • 3-Oxo-hexanenitrile
    • 1-cyanopentan-2-one
    • 14274-30-7
    • SCHEMBL81781
    • 4388-92-5
    • DTXSID30931616
    • FKRWZYAOIGUMNA-UHFFFAOYSA-N
    • EN300-84415
    • Inchi: 1S/C6H9NO/c1-2-3-6(8)4-5-7/h2-4H2,1H3
    • InChI Key: FKRWZYAOIGUMNA-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)CCC

Computed Properties

  • Exact Mass: 111.068414
  • Monoisotopic Mass: 111.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9
  • XLogP3: 0.7

Experimental Properties

  • Density: 0.941
  • Boiling Point: 162.4°Cat760mmHg
  • Flash Point: 52°C
  • Refractive Index: 1.418
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